Cas no 805250-27-5 (3-benzo[b]thien-3-ylBenzenemethanol)

3-benzo[b]thien-3-ylBenzenemethanol structure
805250-27-5 structure
Product name:3-benzo[b]thien-3-ylBenzenemethanol
CAS No:805250-27-5
MF:C15H12OS
MW:240.320182800293
CID:2113478
PubChem ID:23111775

3-benzo[b]thien-3-ylBenzenemethanol Chemical and Physical Properties

Names and Identifiers

    • 3-benzo[b]thien-3-ylBenzenemethanol
    • DYZDXRFGMBEULB-UHFFFAOYSA-N
    • 805250-27-5
    • DA-24119
    • SCHEMBL2824248
    • [3-(1-benzothien-3-yl)phenyl]methanol
    • [3-(1-benzothiophen-3-yl)phenyl]methanol
    • Inchi: InChI=1S/C15H12OS/c16-9-11-4-3-5-12(8-11)14-10-17-15-7-2-1-6-13(14)15/h1-8,10,16H,9H2
    • InChI Key: DYZDXRFGMBEULB-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 240.06088618Da
  • Monoisotopic Mass: 240.06088618Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.5Ų
  • XLogP3: 3.7

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd